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Compound of Interest

Compound Name: IRC-083864

Cat. No.: B1672176

Despite a comprehensive investigation into the chemical compound designated as IRC-
083864, publicly available information regarding its biological activity, mechanism of action, and
related chemical analogs remains elusive. This technical guide serves to consolidate the known
chemical properties of IRC-083864 and to outline the extensive but unsuccessful search for
further scientific data, suggesting the compound is likely a proprietary or early-stage
investigational molecule not yet disclosed in public research domains.

Chemical Identity and Properties of IRC-083864

Based on available chemical database entries, IRC-083864 is a complex organic molecule with
the following key identifiers and properties.

Property Value

2-(2,5-difluorophenyl)-6-[3-[methyl-[3-[(2-methyl-
4,7-dioxo-1,3-benzothiazol-5-

IUPAC Name ) ) )
yl)amino]propyl]lamino]propylamino]-1,3-
benzoxazole-4,7-dione

Molecular Formula C2sH25F2N505S

Molecular Weight 581.6 g/mol

CAS Number 1142057-18-8
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Caption: A simplified representation of the core structural components of IRC-083864.

Investigation into Biological Activity and Related
Compounds

An exhaustive search of scientific literature, patent databases, and chemical supplier catalogs
for "IRC-083864" and its IUPAC name did not yield any information regarding its biological
target, mechanism of action, or therapeutic area of investigation. The prefix "IRC" is a common
acronym and could not be definitively linked to a specific research institution or pharmaceutical
company.

This lack of public data strongly suggests that IRC-083864 is a compound within a proprietary
research and development pipeline. Information regarding its synthesis, experimental
protocols, and biological effects is likely confidential and has not been disclosed in publications
or patents.

Hypothetical Signaling Pathways and Experimental
Workflows
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Given the absence of data on the biological function of IRC-083864, any depiction of signaling
pathways or experimental workflows would be purely speculative. To provide a relevant and
accurate technical guide, information on the compound's molecular target is essential. For
instance, if IRC-083864 were a kinase inhibitor, a generic kinase signaling pathway and a
typical kinase inhibition assay workflow could be presented. However, without this foundational
knowledge, any such diagrams would be arbitrary and potentially misleading.

Example of a generic experimental workflow for a hypothetical compound:

In Vitro Assays In Vivo Studies

Target Binding Assay Enzymatic/Functional Assay Cell-Based Assay Pharmacol kinetics/ Efficacy Studies Toxicology Studies
(e.g., SPR, ITC) (e.g., KinaseGlo, HTRF) (e.g., Proliferation, Apoptosis) Pharmacodynamics (Disease Models) 9y
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Caption: A generalized workflow for the preclinical evaluation of a novel chemical compound.

Conclusion

The compound IRC-083864 is a well-defined chemical entity based on its structural
information. However, the absence of any publicly available biological data, experimental
protocols, or related compounds prevents the creation of a comprehensive technical guide as
requested. The information is likely held within a private research and development setting.
Further insights into IRC-083864 would require the disclosure of proprietary data from the
originating institution.

 To cite this document: BenchChem. [Unraveling IRC-083864: An In-depth Technical

Examination of a Novel Chemical Entity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672176#irc-083864-related-chemical-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1672176?utm_src=pdf-body
https://www.benchchem.com/product/b1672176?utm_src=pdf-body
https://www.benchchem.com/product/b1672176?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672176?utm_src=pdf-body
https://www.benchchem.com/product/b1672176?utm_src=pdf-body
https://www.benchchem.com/product/b1672176#irc-083864-related-chemical-compounds
https://www.benchchem.com/product/b1672176#irc-083864-related-chemical-compounds
https://www.benchchem.com/product/b1672176#irc-083864-related-chemical-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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